Cas no 2172478-98-5 (2-methyl-5-(1-methylcyclopropyl)oxolane-3-carboxylic acid)

• Product Name: 2-methyl-5-(1-methylcyclopropyl)oxolane-3-carboxylic acid
• CAS No: 2172478-98-5
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6241416
• PubChem ID: 165836121
• Update Time: 2025-10-28

2-methyl-5-(1-methylcyclopropyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(1-methylcyclopropyl)oxolane-3-carboxylic acid
• 2172478-98-5
• EN300-1609703

• Inchi： 1S/C10H16O3/c1-6-7(9(11)12)5-8(13-6)10(2)3-4-10/h6-8H,3-5H2,1-2H3,(H,11,12)
• InChI Key： HIBSRTBRFUMLTF-UHFFFAOYSA-N
• SMILES： O1C(C)C(C(=O)O)CC1C1(C)CC1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-methyl-5-(1-methylcyclopropyl)oxolane-3-carboxylic acid

2-Methyl-5-(1-Methylcyclopropyl)Oxolane-3-Carboxylic Acid (CAS No. 2172478-98-5)

The compound 2-methyl-5-(1-methylcyclopropyl)oxolane-3-carboxylic acid (CAS No. 2172478-98-5) is a highly specialized organic molecule with a unique structure and functional groups. This compound belongs to the class of cyclic esters, specifically oxolanes, which are also known as tetrahydrofurans. The presence of the cyclopropyl group introduces significant strain into the molecule, which can influence its reactivity and stability. Recent studies have highlighted the importance of such strained ring systems in organic synthesis and drug discovery.

The molecular structure of 2-methyl-5-(1-methylcyclopropyl)oxolane-3-carboxylic acid consists of a five-membered oxolane ring with substituents at positions 2 and 5. The methyl group at position 2 adds to the steric bulk of the molecule, while the 1-methylcyclopropyl group at position 5 introduces a unique combination of steric and electronic effects. This combination makes the compound an interesting candidate for exploring non-classical carbocation intermediates in organic reactions.

Recent research has focused on the synthesis and reactivity of this compound. One notable study demonstrated that 2-methyl-5-(1-methylcyclopropyl)oxolane-3-carboxylic acid can undergo ring-opening reactions under specific conditions, leading to the formation of valuable intermediates in organic synthesis. These reactions are particularly useful in the construction of complex molecular frameworks, such as those found in natural products and pharmaceutical agents.

In terms of applications, this compound has shown potential in the field of medicinal chemistry. Its unique structure allows for interactions with biological targets, making it a promising lead compound for drug development. Researchers have explored its ability to modulate enzyme activity and its potential as a scaffold for designing bioactive molecules.

From a synthetic perspective, the preparation of 2-methyl-5-(1-methylcyclopropyl)oxolane-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. Key steps include the formation of the oxolane ring through cyclization reactions and the introduction of the cyclopropyl group via alkylation or conjugate addition strategies.

The stability and reactivity of this compound are influenced by its strained cyclopropane ring. Studies have shown that the 1-methylcyclopropyl group can act as a directing group in certain reactions, facilitating selective transformations. This property is particularly valuable in asymmetric synthesis, where precise control over stereochemistry is essential.

Looking ahead, ongoing research aims to further explore the potential of 2-methyl-5-(1-methylcyclopropyl)oxolane-3-carboxylic acid in materials science and catalysis. Its ability to form stable complexes with metal ions has sparked interest in its use as a ligand in homogeneous catalysis applications.

In conclusion, 2-methyl-5-(1-methylcyclopropyl)oxolane-3-carboxylic acid (CAS No. 2172478-98-5) is a versatile compound with a rich structural complexity that makes it an attractive target for both academic and industrial research. Its unique properties and reactivity continue to drive innovation across various fields of chemistry.